Cas no 5954-68-7 (methallyl mercaptan)

Methallyl mercaptan (3-methyl-2-propene-1-thiol) is a sulfur-containing organic compound with the molecular formula C4H8S. It is characterized by its strong, pungent odor and high reactivity due to the presence of both a thiol (-SH) group and an unsaturated methallyl moiety. This compound is primarily used as an intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Its reactive double bond and thiol functionality enable versatile applications in polymerization, cross-linking, and addition reactions. Methallyl mercaptan is also employed in flavor and fragrance formulations, where its sulfur notes contribute to specific aroma profiles. Proper handling is essential due to its volatility and potential irritancy.
methallyl mercaptan structure
methallyl mercaptan structure
Product Name:methallyl mercaptan
CAS No:5954-68-7
MF:C4H8S
MW:88.1713199615479
MDL:MFCD00039653
CID:950301
PubChem ID:11051576
Update Time:2025-10-23

methallyl mercaptan Chemical and Physical Properties

Names and Identifiers

    • methallyl mercaptan
    • 2-methylprop-2-ene-1-thiol
    • 2-methyl-1-propene-thiol
    • 2-Methyl-2-propen-1-thiol
    • 2-Methyl-2-propene-1-thiol
    • 3-thio-2-methylpropene
    • isobutylene sulfide
    • DTXSID70453286
    • 5954-68-7
    • DB-240288
    • AKOS006275080
    • 2-methyl-2-propenethiol
    • MFCD00039653
    • MDL: MFCD00039653
    • Inchi: 1S/C4H8S/c1-4(2)3-5/h5H,1,3H2,2H3
    • InChI Key: UFJYVTQALAAQEQ-UHFFFAOYSA-N
    • SMILES: SCC(=C)C

Computed Properties

  • Exact Mass: 88.03470
  • Monoisotopic Mass: 88.03467143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 38.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 38.80000
  • LogP: 1.49230

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Additional information on methallyl mercaptan

Introduction to Methallyl Mercaptan (CAS No. 5954-68-7)

Methallyl mercaptan, a compound with the chemical formula C₄H₆S, is identified by its unique CAS number 5954-68-7. This organosulfur compound is characterized by a highly reactive thiol group, making it a valuable intermediate in various chemical synthesis processes. The molecule consists of an allyl group (C₃H₅) attached to a sulfur atom, which is further bonded to a hydrogen atom. This structural configuration imparts distinct chemical properties that have garnered significant interest in both academic research and industrial applications.

The chemical reactivity of methallyl mercaptan is primarily attributed to its thiol moiety, which readily participates in nucleophilic substitution reactions, oxidation processes, and coordination chemistry. These properties have made it a crucial building block in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. Recent advancements in synthetic methodologies have highlighted its role in the development of novel heterocyclic compounds, which exhibit promising biological activities.

In the realm of pharmaceutical research, methallyl mercaptan has been extensively studied for its potential applications in drug discovery. Its ability to act as a sulfhydryl donor makes it an attractive candidate for the synthesis of bioactive molecules targeting various therapeutic pathways. For instance, researchers have explored its utility in the preparation of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. The incorporation of the methallyl mercaptan moiety into these derivatives has been shown to enhance their binding affinity and metabolic stability.

Moreover, the industrial significance of methallyl mercaptan cannot be overstated. It serves as a key intermediate in the production of specialty chemicals used in fragrances, rubber vulcanization, and polymer modification. The compound's ability to undergo cross-coupling reactions has opened new avenues for the development of high-performance materials with tailored properties. For example, recent studies have demonstrated its effectiveness in generating thiourea-based polymers that exhibit exceptional thermal resistance and chemical durability.

The application of methallyl mercaptan in agrochemical formulations has also been a focal point of recent research. Its derivatives have been investigated for their potential as plant growth regulators and pest control agents. The thiol group's reactivity allows for the creation of compounds that can interact with biological targets in plants, thereby modulating growth patterns and enhancing stress tolerance. Such findings hold promise for developing sustainable agricultural practices that are both effective and environmentally friendly.

From an environmental perspective, the use of methallyl mercaptan in green chemistry initiatives has been gaining traction. Researchers are exploring its role in catalytic processes that minimize waste and energy consumption. For instance, its participation in enantioselective reactions has enabled the synthesis of chiral compounds with reduced environmental impact. This aligns with global efforts to promote sustainable chemical manufacturing practices that align with regulatory standards and ecological considerations.

The future prospects of methallyl mercaptan are further illuminated by its versatility in material science applications. Innovations in nanotechnology have leveraged its reactivity to develop functionalized nanoparticles with enhanced properties for drug delivery systems and sensors. The compound's ability to form stable complexes with metal ions has also been exploited in catalytic converters and electrochemical devices, contributing to advancements in renewable energy technologies.

In conclusion, methallyl mercaptan (CAS No. 5954-68-7) remains a cornerstone compound in modern chemistry due to its diverse applications across multiple industries. Its unique structural features and reactivity continue to inspire new research directions, particularly in pharmaceuticals, agrochemicals, and materials science. As scientific understanding evolves, the potential uses for this compound are expected to expand even further, reinforcing its importance as a fundamental building block in chemical innovation.

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